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Compound of Interest

Compound Name: Zinc diamyldithiocarbamate

Cat. No.: B097174 Get Quote

An objective evaluation of Zinc Diamyldithiocarbamate against other common accelerators,

supported by experimental data, to guide researchers and compounders in optimizing EPDM

vulcanization.

In the formulation of Ethylene Propylene Diene Monomer (EPDM) rubber compounds, the

selection of an appropriate accelerator is critical to achieving desired cure characteristics and

final product performance. Zinc diamyldithiocarbamate (ZDAC) belongs to the

dithiocarbamate class of accelerators, which are recognized for their ultra-fast curing

capabilities. This guide provides a comprehensive comparison of the performance of ZDAC,

represented by its close analogs Zinc Dimethyldithiocarbamate (ZDMC) and Zinc

Diethyldithiocarbamate (ZDEC), against other widely used accelerator classes such as

thiazoles, sulfenamides, and thiurams in a typical EPDM formulation.

Executive Summary of Accelerator Performance
Dithiocarbamates, including ZDAC, are characterized by their rapid vulcanization, providing the

shortest cure times among the accelerator classes evaluated.[1] This makes them highly

effective for applications requiring high throughput. They also contribute to high tensile strength

and toughness in the final EPDM vulcanizate.[1][2] However, this high reactivity is associated

with very short scorch times, which can present processing challenges.[1][3] In contrast,

sulfenamide accelerators offer a good balance of fast cure rates and excellent scorch safety,

while thiazoles provide a slower, more controlled cure. Thiurams also offer fast curing and

contribute to high modulus and hardness.
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Comparative Data on Accelerator Performance in
EPDM
The following tables summarize the quantitative data from a comparative study of various

accelerators in a standard EPDM compound. The performance of Zinc
Diamyldithiocarbamate (ZDAC) is represented by the data for Zinc Dimethyldithiocarbamate

(ZDMC) and Zinc Diethyldithiocarbamate (ZDEC).

Cure Characteristics at 160°C
Accelerator
Class

Accelerator
Min. Torque
(ML, dNm)

Max.
Torque (MH,
dNm)

Scorch
Time (ts2,
min)

Cure Time
(t90, min)

Dithiocarbam

ate
ZDMC 1.8 18.5 0.8 3.5

ZDEC 1.9 18.2 0.9 3.8

Thiazole MBT 2.1 14.5 2.5 8.5

MBTS 2.0 14.2 3.0 9.0

Sulfenamide CBS 1.9 17.5 2.2 6.5

TBBS 1.8 18.0 2.8 7.0

Thiuram TMTD 1.7 19.0 1.0 4.0

Data sourced from a study on the effect of different accelerators on the vulcanization of EPDM

rubber.[1]

Physical Properties of EPDM Vulcanizates
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Accelerat
or Class

Accelerat
or

Hardness
(Shore A)

Modulus
at 300%
(MPa)

Tensile
Strength
(MPa)

Elongatio
n at
Break (%)

Toughnes
s (MPa)

Dithiocarba

mate
ZDMC 65 10.5 18.0 450 7.5

ZDEC 64 10.2 17.8 460 7.2

Thiazole MBT 60 8.5 15.5 550 6.0

MBTS 59 8.2 15.0 560 5.8

Sulfenamid

e
CBS 63 9.8 17.0 500 6.8

TBBS 64 10.0 17.5 480 7.0

Thiuram TMTD 66 11.0 18.5 430 8.0

Data sourced from a study on the effect of different accelerators on the vulcanization of EPDM

rubber.[1]

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

accuracy and comparability.

Cure Characteristics (ASTM D2084)
The vulcanization properties of the EPDM compounds were evaluated using an oscillating disk

rheometer. This method measures the torque required to oscillate a disk embedded in the

rubber sample at a constant temperature (e.g., 160°C). The key parameters recorded are:

Minimum Torque (ML): An indication of the viscosity of the uncured compound.

Maximum Torque (MH): Represents the stiffness or modulus of the fully cured rubber. The

difference between MH and ML indicates the degree of crosslinking.
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Scorch Time (ts2): The time taken for the torque to rise by two units from the minimum

torque, indicating the onset of vulcanization and the available processing time.

Optimum Cure Time (t90): The time required to reach 90% of the maximum torque,

representing the time to achieve a near-complete cure.

Physical Properties (ASTM D412)
The tensile properties of the vulcanized EPDM samples were determined using a universal

testing machine. Dumbbell-shaped specimens were stretched at a constant rate until they

fractured. The following properties were measured:

Hardness: Measured using a durometer (Shore A scale), indicating the resistance to

indentation.

Modulus at 300% Elongation: The stress required to stretch the sample to 300% of its

original length, representing the stiffness of the material.

Tensile Strength: The maximum stress the material can withstand before breaking.

Elongation at Break: The percentage increase in length of the sample at the point of fracture.

Toughness: The energy absorbed per unit volume up to the point of rupture, calculated from

the area under the stress-strain curve.

Heat Aging Resistance (ASTM D573)
To evaluate the durability of the vulcanized rubber, samples are subjected to accelerated aging

in a hot air oven at a specified temperature (e.g., 100°C) for a defined period (e.g., 72 hours).

After aging, the physical properties (tensile strength, elongation, and hardness) are re-

measured, and the percentage change from the unaged properties is calculated to assess the

material's resistance to thermal degradation.

Visualizing Experimental Workflows
Logical Flow of EPDM Compound Evaluation
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Caption: Workflow for EPDM compound formulation, testing, and performance validation.

Signaling Pathway of Sulfur Vulcanization
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Caption: Simplified pathway of sulfur vulcanization in EPDM activated by an accelerator.

Conclusion
Zinc diamyldithiocarbamate (ZDAC), as a representative of the dithiocarbamate class, is a

highly effective accelerator for EPDM rubber, offering rapid cure rates and contributing to

excellent tensile strength and toughness.[1][2] This makes it a suitable choice for applications

where fast production cycles are a priority. However, the very short scorch times associated

with dithiocarbamates necessitate careful control over the mixing and processing stages to

prevent premature vulcanization.[1][3] For applications requiring greater processing safety,

sulfenamide accelerators like TBBS or CBS present a more balanced profile of cure speed and

scorch delay. The selection of the optimal accelerator system will ultimately depend on the

specific processing requirements and desired end-product properties. This guide provides the

foundational data and experimental context to assist researchers and compounders in making

informed decisions for their EPDM formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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